Cas no 732952-48-6 (1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 732952-48-6
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 4658045
• Update Time: 2025-06-14

1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-
• 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)7-2-1-3-8(6-7)16-5-4-9(15-16)10(17)18/h1-6H,(H,17,18)
• InChI Key： LIRFWOMVRPXJJX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 377.1±42.0 °C at 760 mmHg
• Flash Point: 181.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid

Comprehensive Overview of 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid (CAS No. 732952-48-6)

1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid (CAS No. 732952-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole carboxylic acid family, characterized by a trifluoromethylphenyl substituent, which enhances its reactivity and binding affinity in various chemical interactions. Researchers and industry professionals frequently search for this compound under keywords such as "pyrazole derivatives," "trifluoromethylphenyl compounds," and "carboxylic acid applications," reflecting its relevance in modern synthetic chemistry.

The molecular structure of 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid incorporates a pyrazole ring linked to a trifluoromethylphenyl group, a combination known for its stability and versatility. This structural motif is often explored in the development of bioactive molecules, particularly in drug discovery and material science. Recent trends indicate growing interest in "fluorinated pyrazole synthesis" and "carboxylic acid functionalization," as these topics align with the demand for novel compounds with enhanced properties. The presence of the trifluoromethyl group further amplifies its utility, as fluorinated compounds are prized for their metabolic stability and lipophilicity.

In the context of current research, 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid is being investigated for its potential role in medicinal chemistry, particularly as a building block for small-molecule inhibitors. Its ability to interact with biological targets makes it a candidate for designing therapeutics targeting enzymes or receptors. Searches for "pyrazole-based drug design" and "trifluoromethyl in pharmaceuticals" highlight the compound's relevance in addressing unmet medical needs. Additionally, its applications extend to agrochemicals, where fluorinated compounds are valued for their pest-control efficacy and environmental persistence.

The synthesis of 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Optimizing these synthetic routes is a key focus area, as evidenced by searches for "efficient pyrazole synthesis" and "green chemistry approaches." The compound's purity and yield are critical for its downstream applications, driving demand for reliable suppliers and advanced analytical techniques. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

Beyond its chemical properties, 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid is also discussed in the context of intellectual property and patent landscapes. Innovations involving this compound are frequently patented, reflecting its commercial potential. Searches for "pyrazole patents" and "trifluoromethylphenyl applications" underscore the competitive nature of this field. Furthermore, the compound's role in material science, particularly in the development of advanced polymers and coatings, is an emerging area of interest.

In summary, 1-3-(Trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid (CAS No. 732952-48-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its structural uniqueness and functional versatility make it a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.